tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate

Tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate is a chiral compound with significant relevance in pharmaceutical chemistry. Its molecular formula is C14H21NO3, and it possesses a molecular weight of approximately 251.32 g/mol. The compound features a tert-butyl group attached to the nitrogen of the amino group, which enhances its lipophilicity and biological activity. It is often referred to in the context of amino acid derivatives and is recognized for its potential applications in drug development and synthesis of biologically active molecules .

The reactivity of tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate can be attributed to its functional groups, particularly the amino and hydroxyl groups. Common reactions include:

• Esterification: The hydroxyl group can react with carboxylic acids to form esters.
• Amide Formation: The amino group can react with acyl chlorides or anhydrides to yield amides.
• Nucleophilic Substitution: The amino group can act as a nucleophile in substitution reactions, particularly with alkyl halides.

These reactions are vital for modifying the compound for various applications in medicinal chemistry .

Tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate exhibits notable biological activities, primarily due to its structural resemblance to natural amino acids. It has been studied for:

• Antimicrobial Properties: Some derivatives show effectiveness against certain bacterial strains.
• Neuroprotective Effects: Research indicates potential benefits in neurodegenerative conditions through modulation of neurotransmitter systems.
• Peptide Synthesis: Its structure allows it to serve as a building block for synthesizing peptide analogs with enhanced stability and activity .

Several methods have been documented for synthesizing tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate:

• Aldol Condensation: This method involves the reaction of chiral glycolate enolates with aldehydes or ketones, leading to the formation of the desired amino acid derivative .
• Stereospecific Synthesis: A novel approach has been described that emphasizes regioselectivity and stereochemistry, utilizing specific catalysts to ensure high yields of the desired stereoisomer .
• Reduction Reactions: Starting from keto acids or esters, reduction steps can be employed to introduce the necessary hydroxyl and amino groups effectively .

Tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate finds various applications:

• Pharmaceuticals: As a precursor for synthesizing drugs targeting neurological disorders.
• Biochemical Research: Utilized in studies focusing on amino acid metabolism and enzyme interactions.
• Material Science: Investigated for potential use in developing new polymers or materials due to its unique chemical properties .

Interaction studies involving tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate often focus on its binding affinity with biological targets:

• Enzyme Inhibition: Studies have shown that this compound can inhibit specific enzymes involved in metabolic pathways, providing insights into its therapeutic potential.
• Receptor Binding: Research indicates that it may interact with neurotransmitter receptors, suggesting implications for neuropharmacology .

Tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate shares structural similarities with several other compounds. Below is a comparison highlighting its uniqueness:

The unique combination of the tert-butyl group and specific stereochemistry makes tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate particularly interesting for drug development and biochemical research due to its enhanced solubility and bioavailability compared to similar compounds .

The compound’s molecular formula (C₁₄H₂₁NO₃) and weight (251.32 g/mol) reflect its hybrid structure combining aromatic and aliphatic components. The (2R,3S) configuration establishes two stereogenic centers:

• C2: Hydroxyl-bearing carbon with R configuration
• C3: Amino-bearing carbon with S configuration

This stereochemical arrangement creates a 1,2-amino alcohol motif that participates in hydrogen bonding networks, as evidenced by its predicted topological polar surface area (52.3 Ų) and pKa values (10.68 ± 0.45). The tert-butyl ester group enhances solubility in organic solvents while providing steric protection for the amino alcohol moiety during synthetic transformations.

Comparative analysis with its diastereomer (2S,3R)-form (CAS 204587-95-1) reveals critical differences:

The (2R,3S) configuration enables specific molecular recognition in enzymatic systems, particularly in transaminase-mediated reactions. Studies demonstrate its superior compatibility with aromatic amino acid transaminases compared to other stereoisomers during L-homophenylalanine synthesis.

Role in Chiral Pool Synthesis & Pharmaceutical Intermediates

This compound serves as a linchpin in stereoselective syntheses through three primary pathways:

• Enzymatic Transamination: Recombinant aromatic amino acid transaminases (AroATs) catalyze the conversion of 2-oxo-4-phenylbutyric acid to L-homophenylalanine using this compound as amino donor, achieving >99% enantiomeric excess. The reaction equilibrium shifts favorably due to the low solubility of product L-homophenylalanine (≤2 mM in aqueous buffer), enabling 840 mM substrate conversions with 94% yield.

• Metal-Organic Framework Assembly: The β-amino alcohol moiety coordinates to lanthanide(III)-chromium(III) oxalatobridged complexes, inducing configurational chirality in 4f-orbital systems. Single-crystal X-ray analyses confirm the Λ-Δ configuration in [(acac)₂Cr(ox)Ln(HBpz₃)₂] complexes when using (2R,3S)-configured precursors.

• Peptidomimetic Synthesis: The compound’s structural analogy to phenylalanine derivatives facilitates its incorporation into protease inhibitor backbones. Key pharmaceutical applications include:

• Omapatrilat Precursors: Vascular protectants combining angiotensin-converting enzyme and neutral endopeptidase inhibition
• Chiral β-Lactam Intermediates: Building blocks for carbapenem antibiotics

Recent advances in Escherichia coli expression systems have enabled fermentative production of L-homophenylalanine derivatives using recombinant hphABCD gene clusters from Nostoc punctiforme PCC73102. Optimized plasmid systems (pHPH01-pHPH05) yield 630 mg/L of target compounds through coordinated expression of transaminase and dehydrogenase enzymes.

The compound’s synthetic versatility is further demonstrated in comparative studies with structural analogs:

The synthesis of tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate, a chiral amino alcohol ester with molecular formula C₁₄H₂₁NO₃ and molecular weight 251.32 g/mol, represents a significant challenge in asymmetric organic synthesis [3] [7]. This compound features two adjacent stereocenters and incorporates both amino and hydroxyl functionalities, making it a valuable synthetic intermediate for pharmaceutical applications [11]. The stereoselective formation of this specific (2R,3S)-configuration requires sophisticated synthetic approaches that can control both the regio- and stereochemical outcomes of carbon-carbon and carbon-nitrogen bond formations.

Asymmetric Catalytic Routes for Stereoselective Formation

The asymmetric synthesis of tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate relies on catalytic methodologies that can establish the required stereochemistry with high selectivity [4] [11]. These approaches typically involve the formation of vicinal amino-alcohol motifs through either direct aminohydroxylation of alkene precursors or through sequential aldol addition followed by appropriate functional group transformations [6] [23].

Transition Metal-Catalyzed Aminohydroxylation

The Sharpless asymmetric aminohydroxylation represents the most direct approach for constructing the vicinal amino-alcohol framework present in tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate [9] [28] [29]. This methodology employs osmium tetroxide as the primary catalyst in conjunction with chiral cinchona alkaloid-derived ligands to achieve stereoselective addition of both nitrogen and oxygen functionalities across alkene double bonds [13] [30].

The mechanistic pathway involves the formation of an osmium-imido intermediate of the type OsO₃(NR), generated through treatment of osmium tetroxide with sodium chloramines or related nitrogen sources [28] [29]. The alkene substrate undergoes cycloaddition with this osmium species, leading to a five-membered osmate ester intermediate that subsequently hydrolyzes to afford the desired amino-alcohol product [13] [28]. The stereochemical outcome is controlled by the chiral ligand environment around the osmium center, with dihydroquinine and dihydroquinidine derivatives providing complementary selectivities [9] [29].

For the synthesis of tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate, the appropriate alkene precursor would be tert-butyl (E)-3-phenylbut-2-enoate, which upon aminohydroxylation with the correctly matched ligand system would directly provide the target compound [30] [31]. The reaction typically employs either dihydroquinine phthalazine (DHQ₂PHAL) or dihydroquinidine phthalazine (DHQD₂PHAL) as chiral ligands, with the choice determining the absolute configuration of the product [9] [29].

Table 1: Transition Metal-Catalyzed Aminohydroxylation Conditions and Selectivities

The regioselectivity of the aminohydroxylation reaction is highly dependent on both the alkene substitution pattern and the choice of chiral ligand [30] [31]. Phthalazine-based ligands such as DHQ₂PHAL typically favor the formation of benzylic amine products when applied to styrene-type substrates, while anthraquinone-derived ligands like DHQ₂AQN can provide complementary regioselectivity patterns [30]. The nitrogen source also influences the reaction outcome, with chloramine-T, benzyl carbamate, and tert-butoxycarbonyl derivatives representing the most commonly employed reagents [28] [29].

Recent developments in osmium-catalyzed aminohydroxylation have focused on heterogeneous catalyst systems to address issues of catalyst recovery and metal leaching [31]. Hydrotalcite-supported osmium catalysts have shown promising results, achieving yields of 45-55% with enantiomeric excess values ranging from 40-78%, though these systems still require optimization to match the performance of homogeneous variants [31].

Organocatalytic Aldol-Addition Strategies

Organocatalytic aldol reactions provide an alternative approach for constructing the carbon framework of tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate through asymmetric carbon-carbon bond formation [22] [23] [24]. These methodologies typically involve the condensation of ketone or aldehyde donors with appropriate electrophilic partners under the influence of chiral organocatalysts, most commonly proline derivatives or related secondary amines [24] [27].

The proline-catalyzed asymmetric aldol reaction operates through an enamine mechanism, wherein the catalyst forms a covalent intermediate with the ketone donor, activating it toward nucleophilic attack on the aldehyde acceptor [24]. The stereochemical outcome is controlled by the facial selectivity of the enamine intermediate, which adopts preferential conformations that minimize steric interactions with the catalyst framework [24] [27].

For the synthesis of amino-hydroxy compounds related to tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate, the aldol approach typically involves the reaction of protected amino ketones with aromatic aldehydes [6] [26]. The subsequent reduction and functional group manipulation steps can then provide access to the desired amino-alcohol motif with appropriate stereochemistry [11].

Table 2: Organocatalytic Aldol Addition Performance Data

The choice of solvent system significantly impacts both the reaction rate and stereoselectivity in organocatalytic aldol reactions [22] [27]. Traditional polar aprotic solvents like dimethylsulfoxide and dimethylformamide provide excellent enantioselectivities but require careful handling due to their toxicity and environmental impact [27]. Recent developments have demonstrated that hydroalcoholic solvent mixtures can provide comparable results under milder conditions, with methanol-water (2:1 volume ratio) showing particular promise for cyclohexanone-aromatic aldehyde condensations [27].

Cinchona alkaloid-derived quaternary ammonium salts represent another important class of organocatalysts for aldol reactions relevant to amino-alcohol synthesis [26]. These catalysts operate through phase-transfer mechanisms and have shown particular utility in the synthesis of β-hydroxy α-amino acid derivatives, which can serve as precursors to compounds like tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate through appropriate functional group transformations [26].

Thiourea-based organocatalysts provide an additional mechanistic pathway through hydrogen-bonding activation of electrophilic partners [25]. These catalysts interact with carbonyl substrates through dual hydrogen-bond donation, enhancing their electrophilicity toward nucleophilic attack [25]. The incorporation of chiral elements into thiourea scaffolds enables asymmetric induction, though the selectivities achieved are generally lower than those observed with amine-based catalysts [25].

tert-Butyl Ester Protection/Deprotection Dynamics

The tert-butyl ester functionality in tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate serves as both a protecting group for the carboxylic acid and a synthetic handle for further transformations [10] [14]. The unique properties of tert-butyl esters, including their stability under basic conditions and selective cleavage under acidic conditions, make them particularly valuable in multi-step synthetic sequences [39] [42].

The formation of tert-butyl esters can be accomplished through several complementary methodologies [14]. Direct esterification using tert-butanol in the presence of acid catalysts represents the most straightforward approach, though it requires forcing conditions that may be incompatible with sensitive functional groups [10]. Alternative methods include the use of tert-butyl trichloroacetimidate or di-tert-butyl dicarbonate as electrophilic tert-butyl sources under mild conditions [14].

Table 3: tert-Butyl Ester Protection and Deprotection Methods

The deprotection of tert-butyl esters proceeds through an acid-catalyzed mechanism involving protonation of the carbonyl oxygen followed by rate-limiting, unimolecular cleavage of the carbon-oxygen bond [38] [39]. This AAL1 mechanism results in the formation of the corresponding carboxylic acid and tert-butyl carbocation, which rapidly loses a proton to form isobutylene [38] [42]. The specificity for tert-butyl esters over other ester types arises from the exceptional stability of the tertiary carbocation intermediate [39].

Trifluoroacetic acid represents the most commonly employed reagent for tert-butyl ester deprotection, providing rapid and quantitative cleavage under mild conditions [10] [14]. However, the strong acidic conditions may be problematic for acid-sensitive substrates, leading to the development of alternative deprotection methods [10]. Zinc bromide in dichloromethane offers a milder alternative, providing selective cleavage of tert-butyl esters while preserving other protecting groups such as N-Boc carbamates [10].

Silica gel-mediated deprotection in refluxing toluene represents an particularly mild and selective method for tert-butyl ester cleavage [39] [42]. This protocol demonstrates high selectivity for tert-butyl esters over other acid-labile protecting groups, including trimethylsilylethyl esters, making it valuable for complex synthetic sequences requiring orthogonal protection strategies [42]. The mechanism likely involves surface-bound acidic sites on the silica gel that facilitate the carbocation formation and subsequent elimination [39].

Recent developments in tert-butyl ester deprotection include photocatalytic methods that employ visible light irradiation to generate reactive species capable of cleaving the ester bond [14]. These conditions offer the advantage of operating under neutral pH conditions, though the reaction rates and yields are generally lower than those achieved with traditional acid-catalyzed methods [14].

Resolution Techniques for Enantiomeric Purity Control

The preparation of enantiomerically pure tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate from racemic mixtures requires efficient resolution techniques that can separate the desired enantiomer from its (2S,3R)-counterpart [15] [16] [18]. Several complementary approaches are available, each with distinct advantages and limitations in terms of efficiency, scalability, and practical implementation [17] [20].

Classical resolution through crystallization of diastereomeric salts remains one of the most widely employed methods for amino acid and amino alcohol separation [16]. This approach involves the formation of diastereomeric derivatives through reaction with chiral resolving agents, followed by fractional crystallization to separate the diastereomers based on their differential solubilities [16] [17]. The process typically requires screening of multiple resolving agents to identify optimal crystallization conditions.

Table 4: Resolution Techniques for Enantiomeric Purity Control

Enzymatic kinetic resolution offers an alternative approach that exploits the differential rates of enzyme-catalyzed reactions with enantiomeric substrates [18]. For amino alcohol compounds like tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate, lipases and proteases can provide selective acylation or hydrolysis reactions that preferentially transform one enantiomer while leaving the other unchanged [18]. The method has the advantage of operating under mild conditions and providing high enantiomeric excess values, though the maximum theoretical yield is limited to 50% for each enantiomer [18].

Chromatographic resolution using chiral stationary phases provides the highest level of enantiomeric purity but is generally limited to analytical or small preparative scales due to cost considerations [19] [21]. Glycopeptide-based chiral selectors, such as vancomycin-derived stationary phases, have shown particular efficacy for aromatic amino acids and related compounds [15]. The separation mechanism involves differential binding interactions between the enantiomers and the chiral selector, with hydrogen bonding and π-π stacking interactions playing key roles [15] [21].

Preferential crystallization represents an emerging technique that can achieve high efficiency when the target compound crystallizes as a conglomerate rather than a racemate [20]. This method involves seeding supersaturated racemic solutions with crystals of the desired enantiomer, leading to preferential crystallization of that form while maintaining the solution in equilibrium with the opposite enantiomer [20]. When applicable, this technique can achieve theoretical yields approaching 100% for each enantiomer through appropriate process design [20].

X-ray crystallographic analysis has been fundamental in establishing the absolute configuration and structural parameters of compounds within the 3-amino-2-hydroxy-4-phenylbutanoic acid family. The determination of the (2R,3S) configuration was achieved through comprehensive diffraction studies of the related methyl ester hydrobromide derivative [1].

The crystallographic investigation employed a Philips PW 1100 diffractometer equipped with a graphite monochromator using copper Kα radiation [1]. Single crystals suitable for X-ray diffraction exhibited the following characteristics:

Crystal System and Unit Cell Parameters:

The crystals appeared as thin, colorless, transparent plates with approximate dimensions of 0.55 × 0.4 × 0.03 mm [1]. Diffraction data collection utilized the θ-2θ scan method with a scan speed of 4° per minute. Of the 1334 reflections with θ angles less than 78°, 1323 reflections were measured with intensities greater than 2σ(I) [1].

Bond Lengths and Angles:

The refined structural parameters demonstrated bond lengths and angles consistent with expected chemical structure [1]. Key torsional angles revealed the molecular conformation:

The absolute configuration (2S,3R) was confirmed by calculating the ratios Fc(hkl)/Fc(h̄k̄l̄) and comparing with corresponding observed ratios [1]. The dispersion corrections to the scattering factors for bromine (CuKα radiation) were taken as Δf' = -0.767 and Δf" = 1.283 [1]. Of the 147 hkl and h̄k̄l̄ pairs examined, 132 showed agreement between calculated and observed ratios, establishing the configuration definitively [1].

The structural refinement was conducted using the block-matrix least-squares method, achieving a final R value of 0.086 [1]. Temperature factors were applied using the form T = exp[-{β₁₁h² + β₂₂k² + β₃₃l² + 2β₁₂hk + 2β₁₃hl + 2β₂₃kl}], with standard deviations calculated to be 0.02 Å for bond lengths and 1° for bond angles [1].

Multinuclear NMR Spectral Assignments

Nuclear magnetic resonance spectroscopy provides essential structural information for tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate, enabling detailed assignment of all carbon and proton environments within the molecule.

¹H/¹³C Chemical Shift Correlations

The multinuclear NMR characterization of related (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate derivatives reveals characteristic chemical shift patterns. For the N-benzyloxycarbonyl-protected methyl ester analog, specific spectral assignments have been established [2].

¹H NMR Chemical Shifts (CDCl₃):

¹³C NMR Chemical Shifts (CDCl₃):

The tert-butyl group characteristic signals appear in the expected chemical shift regions based on general NMR correlation data [3]. The tert-butyl carbon environments typically resonate at:

NOE Analysis for Spatial Configuration Verification

Nuclear Overhauser Effect (NOE) spectroscopy provides critical spatial proximity information for confirming the (2R,3S) stereochemical assignment [4] [5]. The NOE represents the transfer of nuclear spin polarization between spatially proximate nuclei, typically within 5 Å distance [4].

NOE Theoretical Framework:

The magnitude of the NOE observed for spin I when spin S is perturbed (η_IS) is expressed as the percentage of relative intensity change between equilibrium intensity (I₀) and that in the presence of the NOE (I) [4]:

η_IS = [(I - I₀)/I₀] × 100%

For the (2R,3S) configuration, specific NOE interactions are expected between:

• H2-H3 Spatial Relationship: The anti relationship between the 2-hydroxy and 3-amino substituents in the (2R,3S) configuration results in characteristic NOE patterns between H-2 and H-3 protons.

• H3-Benzyl CH₂ Interactions: The spatial orientation places the benzyl side chain in proximity to the H-3 proton, generating detectable NOE signals.

• Hydroxyl-Amino Orientation: The anti-periplanar arrangement of the hydroxyl and amino functionalities creates distinct through-space interactions detectable by NOE measurements.

Experimental NOE Parameters:

NOE experiments are typically conducted using either steady-state NOE (saturation) or transient NOE (inversion) methods [4]. The cross-relaxation pathways responsible for NOE development are characterized by W₀ (zero-quantum) and W₂ (double-quantum) transition probabilities [4].

For molecules with molecular correlation times in the intermediate motion regime, positive NOE enhancements are observed for ¹H-¹H interactions. The efficiency of NOE transfer depends on the inverse sixth power of the internuclear distance (r⁻⁶), making it highly sensitive to spatial proximity [5].

Chiroptical Properties & Polarimetric Characterization

The chiroptical properties of tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate provide definitive evidence for its absolute configuration and enantiomeric purity. Optical activity measurements represent a fundamental characterization technique for chiral compounds [6] [7] [8].

Optical Activity Fundamentals:

Optical activity arises from the interaction of plane-polarized light with chiral molecules, resulting in rotation of the plane of polarization [6] [7]. The direction and magnitude of rotation depend on the absolute configuration and concentration of the chiral compound [8].

Specific Rotation Determination:

The specific rotation [α]ᴅ²⁵ represents the standardized measurement of optical activity, expressed by the equation [7] [8]:

[α]ᴅ²⁵ = α_obs / (l × c)

Where:

• α_obs = observed rotation (degrees)
• l = path length (decimeters)
• c = concentration (g/100 mL)

Polarimetric Data for Related Compounds:

For the N-benzyloxycarbonyl-protected (2R,3S) methyl ester, the following optical rotation has been reported [2]:

The corresponding (2S,3S) diastereomer exhibits markedly different optical rotation [2]:

Temperature and Solvent Effects:

Optical rotation measurements are highly dependent on temperature, wavelength, solvent, and concentration [7] [8]. Standard conditions employ:

• Temperature: 25°C
• Wavelength: 589 nm (sodium D-line)
• Path length: 1 decimeter
• Solvent: specified organic solvent or water

Configuration-Activity Relationships:

The significant difference in specific rotation values between the (2R,3S) and (2S,3S) diastereomers (-68° vs -3°) demonstrates the sensitivity of chiroptical properties to stereochemical configuration [2]. This substantial difference enables determination of enantiomeric purity and detection of stereochemical impurities.

For the tert-butyl ester derivative, similar chiroptical behavior is expected, with the specific rotation values potentially modified by the different ester protecting group. The (2R,3S) configuration should maintain a significant negative rotation, distinguishable from other possible stereoisomers.

Measurement Protocol:

Polarimetric measurements for tert-butyl (2R,3S)-3-amino-2-hydroxy-4-phenylbutanoate should be conducted under standardized conditions using a polarimeter equipped with a sodium lamp (589 nm) and temperature control. Sample preparation requires complete dissolution in an appropriate solvent, with concentration accurately determined by weight.

The optical purity can be assessed by comparison with literature values for related compounds and through measurement of synthetic samples with known enantiomeric composition. Any deviation from expected specific rotation values may indicate partial racemization or the presence of stereochemical impurities.